2-(6-Benzyl-1,3-benzodioxol-5-yl)ethanol

• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 2-(6-benzyl-1,3-benzodioxol-5-yl)ethanol
• InChI: InChI=1S/C16H16O3/c17-7-6-13-9-15-16(19-11-18-15)10-14(13)8-12-4-2-1-3-5-12/h1-5,9-10,17H,6-8,11H2
• InChI Key: HMSVEAZUILWKSV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CCO)CC3=CC=CC=C3

Description

2-(6-Benzyl-1,3-benzodioxol-5-yl)ethanol is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.82 g of (6-benzyl-1,3-benzodioxol-5-yl)acetic acid in 22 ml of anhydrous tetrahydrofuran was dropwise added at 0° C. to a suspension of 0.38 g of lithium aluminum hydride in anhydrous tetrahydrofuran. The obtained mixture was warmed to a room temperature to carry out the reaction for 4 hours, followed by the addition of water. The mixture was filtered to remove the precipitate. The filtrate was concentrated in a vacuum to obtain a yellow oil residue. This residue was purified by silica gel column chromatography (ethyl acetate/hexane=2:8) to obtain 1.42 g of the title compound as a colorless crystal.